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Introduction
Chlorophyll c2 is a key accessory pigment found in diatoms and other marine algae, playing a

crucial role in photosynthesis by harvesting light energy in the blue-green region of the

spectrum and transferring it to chlorophyll a.[1] Diatoms, a major group of phytoplankton, are a

rich source of this pigment.[2] Beyond its biological role, chlorophyll c2 and its derivatives are

gaining interest in the pharmaceutical and drug development sectors due to their potential

antioxidant, anti-inflammatory, and anticancer properties.[3][4] Notably, chlorophyll derivatives

are being explored as photosensitizers in photodynamic therapy (PDT) for cancer treatment,

where they can be activated by light to produce reactive oxygen species that kill cancer cells.

[5][6]

These application notes provide a comprehensive protocol for the extraction, purification, and

quantification of chlorophyll c2 from diatom cultures. The methodologies are designed for

researchers in both academic and industrial settings who are interested in obtaining high-purity

chlorophyll c2 for further investigation and application in drug development and other

biomedical fields.

Data Presentation
Table 1: Chlorophyll Content in Various Diatom Species
The following table summarizes the chlorophyll content found in different diatom species,

providing an overview of their potential as sources for chlorophyll c2 extraction. Note that
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many studies report the combined content of chlorophyll c1 and c2.

Diatom Species
Chlorophyll a
Content (fg/cell)

Chlorophyll c1 + c2
Content (fg/cell)

Reference

Phaeodactylum

tricornutum
109.99 20.16

Extubocellulus spinifer 0.02 (as µg/10⁶ cells) - [2]

Coscinodiscus sp. 174.4 (as µg/10⁶ cells) - [2]

Nitzschia closterium -
Contained only

chlorophyll c2
[2]

Nitzschia bilobata -
Contained chlorophyll

c1, c2, and c3
[2]

Experimental Protocols
This section details the step-by-step procedures for the cultivation of diatoms, extraction of

pigments, and purification of chlorophyll c2.

Diatom Cultivation
Objective: To produce sufficient biomass of diatoms for pigment extraction. Phaeodactylum

tricornutum is a commonly used model organism.

Materials:

Phaeodactylum tricornutum culture

f/2 culture medium

Sterile culture flasks

Light source (cool white fluorescent lamps)

Incubator or temperature-controlled room
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Protocol:

Prepare sterile f/2 culture medium according to the standard formulation.

Inoculate the fresh medium with a healthy starter culture of Phaeodactylum tricornutum.

Incubate the culture at 20°C under a 16:8 hour light:dark cycle.

Monitor the culture growth by measuring cell density using a hemocytometer or a

spectrophotometer at 750 nm.

Harvest the cells during the exponential growth phase for optimal pigment content.

Pigment Extraction
Objective: To efficiently extract total pigments from the diatom biomass.

Materials:

Harvested diatom cell pellet

Acetone (100%)

Centrifuge and centrifuge tubes

Vortex mixer

Rotary evaporator

Protocol:

Harvest the diatom culture by centrifugation at 4,000 x g for 15 minutes at 4°C. Discard the

supernatant.

To the cell pellet, add 10 volumes of 100% acetone.

Resuspend the pellet thoroughly by vortexing.
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Incubate the suspension at 4°C for 24 hours in the dark to ensure complete pigment

extraction.

Centrifuge the extract at 4,000 x g for 15 minutes at 4°C to pellet the cell debris.

Carefully collect the supernatant containing the pigment extract.

Concentrate the pigment extract using a rotary evaporator at a temperature below 40°C.

Chlorophyll c2 Purification by High-Performance Liquid
Chromatography (HPLC)
Objective: To separate and purify chlorophyll c2 from the total pigment extract.

Materials:

Concentrated pigment extract

HPLC system with a photodiode array (PDA) detector

C18 reverse-phase HPLC column

Mobile phase solvents (HPLC grade):

Solvent A: 80:20 (v/v) methanol: 0.5 M ammonium acetate

Solvent B: 90:10 (v/v) acetonitrile:water

Solvent C: Ethyl acetate

Chlorophyll c2 standard (if available for peak identification)

Protocol:

Dissolve the dried pigment extract in a small volume of acetone.

Filter the dissolved extract through a 0.22 µm syringe filter.

Set up the HPLC system with a C18 column.
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Equilibrate the column with the initial mobile phase conditions.

Inject the filtered sample onto the column.

Elute the pigments using a gradient program. A typical gradient might be:

0-1 min: 90% A, 10% B

1-12 min: Linear gradient to 100% B

12-25 min: Linear gradient to 70% B, 30% C

25-30 min: Linear gradient to 100% B

30-35 min: Return to initial conditions (90% A, 10% B)

Monitor the elution profile at 440 nm and 630 nm. Chlorophyll c2 typically elutes as a

distinct peak.[7]

Collect the fraction corresponding to the chlorophyll c2 peak.

Confirm the identity of the peak by comparing its retention time and absorption spectrum with

a known standard or literature values. The absorption maxima for chlorophyll c2 in acetone

are approximately 450 nm, 581 nm, and 629 nm.[1]

Evaporate the solvent from the collected fraction under a stream of nitrogen gas to obtain

purified chlorophyll c2.

Mandatory Visualization
Chlorophyll c Biosynthesis Pathway in Diatoms
The biosynthesis of chlorophyll c in diatoms branches from the main chlorophyll synthesis

pathway. A key enzyme, chlorophyll c synthase (CHLC), is responsible for the conversion of

chlorophyllide a precursors into chlorophyll c1 and c2.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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